![molecular formula C12H10N4S B2763755 5-Allyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol CAS No. 247571-59-1](/img/structure/B2763755.png)
5-Allyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol
Overview
Description
“5-Allyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol” is a chemical compound that belongs to the class of heterocyclic compounds known as triazinoindoles . It is structurally similar to 5-ethyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol .
Synthesis Analysis
The synthesis of similar compounds has been achieved by condensation of tert-butyl-substituted isatins with benzene-1,2-diamine or thiosemicarbazide . Another method involves the reaction of 3-mercapto-5H-[1,2,4]triazino[5,6-b]indole with allyl bromide in the NaOH–H2O–DMSO system .Molecular Structure Analysis
The molecular structure of these compounds was elucidated on the basis of elemental analysis and spectral data . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
The synthesis of 3-allylthio-5H-[1,2,4]triazino[5,6-b]indole has been carried out by the reaction of 3-mercapto-5H-[1,2,4]triazino[5,6-b]indole with allyl bromide in the NaOH–H2O–DMSO system . Halocyclization of allylthio-5H-[1,2,4]-triazino[5,6-b]indole synthesized the 3-halomethyl-3,10-dihydro-2H-[1,3]thiazolo[3’,2’:2,3][1,2,4]-triazino[5,6-b]indolium halides .Scientific Research Applications
Synthesis and Chemical Properties
- The synthesis of 5-Allyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol and its derivatives has been a subject of interest in heterocyclic chemistry. For instance, Kim and Zhuravlyova (2010) described the synthesis of this compound via a reaction involving 3-mercapto-5H-[1,2,4]triazino[5,6-b]indole with allyl bromide, highlighting its chemical reactivity and potential for further modifications (Kim & Zhuravlyova, 2010).
Application in Heterocyclic Synthesis
- Research by Ramesh et al. (2011) demonstrated a green synthetic protocol for the synthesis of 5,9b-dihydro-1H-[1,2,4]triazino[5,6-b]indole-3-thiols, showcasing the environmental benefits of such methods in producing these compounds (Ramesh, Murthy, Karnakar, & Nageswar, 2011).
Potential Biological Activities
- There is interest in exploring the biological activities of these compounds. For example, a study on the synthesis and antimicrobial screening of novel derivatives linked to N-5 of 5H-[1,2,4]triazino[5,6-b]indole-3-thiol indicated potential medicinal applications, such as antifungal properties (Ramadan, Rasheed, & El Ashry, 2019).
Structural and Mechanistic Studies
- Detailed structural and mechanistic studies have been conducted on these compounds. For instance, Rybakova, Slepukhin, and Kim (2013) investigated the heterocyclization reactions of 3-allyl- and 3-propargyl-sulfanyl-5H-[1,2,4]triazino[5,6-b]indoles, providing insights into the chemical behavior and potential applications of these structures (Rybakova, Slepukhin, & Kim, 2013).
Mechanism of Action
Target of Action
The primary target of 5-Allyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol is iron ions . Iron is an indispensable trace element for virtually all living organisms, involved in cell respiration, DNA/RNA synthesis and repair, cell proliferation, apoptosis, cell cycle, and protein function . Rapidly proliferating cancer cells have a higher iron requirement than normal cells .
Mode of Action
The addition of Fe2+ abolishes the cytotoxicity of the compound . This selective binding to ferrous ions is a key aspect of its mode of action.
Biochemical Pathways
The compound’s interaction with iron ions affects various biochemical pathways. By binding to ferrous ions, the compound can decrease intracellular iron ion levels, which can significantly inhibit cancer cell proliferation . This iron ion depletion has emerged as a potential therapeutic strategy for the treatment of cancers .
Result of Action
The compound displays strong antiproliferative activity in vitro against various cancer cells . It arrests the cell cycle at the G1 phase and induces significant apoptosis in A549 cells in dose and time-dependent manners . Western blot analysis of Bcl-2, Bax, and cleaved caspase-3 proteins further provides evidence that induction of apoptosis by the compound in A549 cells might be at least via the mitochondria pathway .
Action Environment
The action, efficacy, and stability of this compound can be influenced by environmental factors. For instance, the presence of ferrous ions in the environment can abolish the cytotoxicity of the compound
Future Directions
The future directions for “5-Allyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol” could involve further exploration of its potential biological activities and medicinal applications, given the reported activities of similar compounds . Additionally, the synthesis of new derivatives could be of synthetic importance for current medicinal chemistry needs .
properties
IUPAC Name |
5-prop-2-enyl-2H-[1,2,4]triazino[5,6-b]indole-3-thione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N4S/c1-2-7-16-9-6-4-3-5-8(9)10-11(16)13-12(17)15-14-10/h2-6H,1,7H2,(H,13,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOVCOZLCUCPOIE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C2=CC=CC=C2C3=NNC(=S)N=C31 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401333672 | |
Record name | 5-prop-2-enyl-2H-[1,2,4]triazino[5,6-b]indole-3-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401333672 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
7.5 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49645143 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
247571-59-1 | |
Record name | 5-prop-2-enyl-2H-[1,2,4]triazino[5,6-b]indole-3-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401333672 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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